Cas no 2155487-51-5 ({1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol
• CAS No: 2155487-51-5
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 5870094
• PubChem ID: 165685677
• Update Time: 2025-06-08

{1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-bromo-3-fluorobenzyl)cyclopropyl)methanol
• Cyclopropanemethanol, 1-[(4-bromo-3-fluorophenyl)methyl]-
• {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol
• EN300-1937117
• {1-[(4-bromo-3-fluorophenyl)methyl]cyclopropyl}methanol
• 2155487-51-5

• Inchi： 1S/C11H12BrFO/c12-9-2-1-8(5-10(9)13)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key： UXRJUNXLHSOJCD-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(Br)C(F)=C2)(CO)CC1

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• Boiling Point: 313.7±22.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2155487-51-5)

{1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2155487-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring attached to a methanol group, with a 4-bromo-3-fluorophenyl substituent, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated aromatic and sterically hindered components could play a critical role in modulating biological activity.

In recent years, the demand for fluorinated and brominated compounds like {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol has surged, driven by their utility in developing targeted therapies and crop protection agents. The presence of both bromine and fluorine atoms enhances the compound's reactivity and binding affinity, making it a valuable building block for small-molecule inhibitors and bioconjugates. This aligns with current trends in precision medicine, where researchers seek compounds with tailored electronic and steric properties to improve drug efficacy and reduce off-target effects.

The synthesis of {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol typically involves multi-step organic reactions, including Grignard additions, halogenation, and cyclopropanation. Its CAS No. 2155487-51-5 serves as a unique identifier in chemical databases, facilitating streamlined procurement and regulatory compliance. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods and renewable feedstocks, addressing sustainability concerns in the chemical industry.

From an analytical perspective, {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol is characterized by techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for downstream applications. The compound's logP and solubility profiles are also extensively studied to predict its behavior in biological systems, a key consideration for pharmacokinetic optimization.

Beyond pharmaceuticals, {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol is explored in material science, particularly in designing advanced polymers and liquid crystals. Its rigid cyclopropyl core and polar methanol group contribute to unique thermal and mechanical properties, appealing for high-performance applications. This multidisciplinary relevance underscores its importance in both academic and industrial research.

In summary, {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2155487-51-5) exemplifies the intersection of synthetic chemistry and applied sciences. Its structural features and adaptability position it as a promising candidate for innovations in drug development, agriculture, and functional materials, aligning with global priorities like sustainable chemistry and precision health.